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Compound of Interest

Compound Name: 4-Chloronicotinaldehyde

Cat. No.: B038066 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloronicotinaldehyde

For researchers, scientists, and drug development professionals, understanding the safety

profile and handling requirements of chemical reagents is paramount. This document provides

a comprehensive technical overview of the safety data and handling precautions for 4-
Chloronicotinaldehyde (CAS No: 114077-82-6).

Chemical Identification
This section provides basic identification details for 4-Chloronicotinaldehyde.

Identifier Value

Chemical Name 4-Chloronicotinaldehyde

Synonyms
4-Chloropyridine-3-carboxaldehyde, 4-Chloro-3-

formylpyridine[1]

CAS Number 114077-82-6[1][2]

Molecular Formula C₆H₄ClNO[2]

Molecular Weight 141.56 g/mol [1][2]

Purity Typically ≥97%[1]
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Hazard Identification and GHS Classification
4-Chloronicotinaldehyde is classified as a hazardous substance. The GHS classification

indicates it can cause significant irritation and allergic reactions. All safety precautions should

be read and understood before handling[3].

Signal Word: Warning[3][4]

GHS Hazard Pictograms:

alt text

Hazard Statements (H-Statements): A compilation of hazard statements from various suppliers

is presented below.

Statement Code Description Source

H302 Harmful if swallowed [3]

H315 Causes skin irritation [1][4]

H317
May cause an allergic skin

reaction
[3][5]

H319 Causes serious eye irritation [1][3][4][5]

H335 May cause respiratory irritation [1][4]

Precautionary Statements (P-Statements): Key precautionary statements for prevention,

response, and storage are summarized below.
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Statement Code Description Source

P261

Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay

[1][4]

P271
Use only outdoors or in a well-

ventilated area
[1][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[1][3][4][5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

[3][4][5]

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when working with 4-
Chloronicotinaldehyde. The following sections detail the required procedures for safe

handling, emergency response, and storage.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the first line of defense against exposure.
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Control/PPE Specification

Engineering Controls

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.

Eyewash stations and safety showers must be

readily available[4].

Eye/Face Protection

Use safety glasses with side-shields or chemical

goggles. A face shield may also be necessary.

Equipment must be approved under government

standards like NIOSH (US) or EN 166 (EU)[5].

Skin Protection

Wear protective gloves and a lab coat. Handle

in accordance with good industrial hygiene and

safety practices[5].

Respiratory Protection
If dust is formed or ventilation is inadequate, use

a NIOSH-approved respirator[4].

The logical workflow for ensuring personal safety before handling the compound is illustrated

below.
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Pre-Handling Safety Workflow

Start: Prepare to handle
4-Chloronicotinaldehyde

Is a chemical fume
hood available and active?

Don Personal Protective Equipment:
- Safety Goggles/Face Shield

- Protective Gloves
- Lab Coat

Yes

STOP: Do not proceed without
proper ventilation

No

Locate nearest eyewash
station and safety shower

Proceed with handling

Click to download full resolution via product page

Caption: Pre-Handling Safety Workflow Diagram.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following table and

diagram outline the necessary steps.
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Exposure Route First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician[4]

[5].

Skin Contact

Wash off with soap and plenty of water. Consult

a physician[5]. If skin irritation occurs, get

medical advice/attention[4].

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician[5]. Remove

contact lenses if present and easy to do[4][5].

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water

and consult a physician[5].

The decision-making process for responding to an exposure event is visualized below.
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Emergency First Aid Protocol

Exposure Event Occurs Identify Exposure Route

Inhalation:
Move to fresh air.

Give artificial respiration if needed.

 Inhaled 

Skin Contact:
Wash with soap and

plenty of water.

 Skin 

Eye Contact:
Rinse with water for 15+ mins.

Remove contact lenses.
 Eyes 

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting. Ingested 

Consult a Physician /
Seek Medical Attention

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure.

Fire Fighting and Spill Response
Situation Protocol

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide[5].

Firefighter Protection
Wear a self-contained breathing apparatus for

firefighting if necessary[4][5].

Accidental Release

Use personal protective equipment. Avoid dust

formation. Sweep up and shovel the material

into a suitable, closed container for disposal. Do

not let the product enter drains[5].
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The logical steps for responding to a chemical spill are outlined in the following diagram.

Chemical Spill Response Workflow

Spill Detected

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Contain the spill without
creating dust

Sweep or shovel material
into a closed container

Dispose of waste according to
institutional/local regulations

Decontaminate area and equipment

Click to download full resolution via product page
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Caption: Spill Response Workflow.

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and ensure safety.

Parameter Recommendation

Storage Conditions

Keep containers tightly closed in a dry, cool, and

well-ventilated place[4]. Recommended storage

temperature is 2-8°C in an inert atmosphere[2]

[5].

Stability

The product is stable under normal handling and

storage conditions. It is noted to be air-

sensitive[4].

Incompatible Materials
Avoid contact with strong oxidizing agents and

strong acids[4].

Hazardous Decomposition

Upon combustion, may produce carbon

monoxide, carbon dioxide, nitrogen oxides, and

hydrogen chloride gas[4].

Toxicological and Ecological Information
The toxicological properties of 4-Chloronicotinaldehyde have not been thoroughly

investigated[5]. However, the available data indicates the following:

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or

NTP[5].

Acute Effects: The primary known effects are irritation to the skin, eyes, and respiratory

system, and the potential for allergic skin sensitization[1][4][5].

Ecological Information: Data on ecological effects is limited. Standard practice requires

preventing the chemical from entering drains or the environment[5].
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This guide is intended to provide a comprehensive overview of the safety and handling

procedures for 4-Chloronicotinaldehyde based on currently available safety data sheets. All

users must review the original SDS from their supplier and adhere to all institutional and

governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 114077-82-6 Cas No. | 4-Chloronicotinaldehyde | Apollo [store.apolloscientific.co.uk]

2. pharmaffiliates.com [pharmaffiliates.com]

3. 114077-82-6 | 4-Chloronicotinaldehyde | Chlorides | Ambeed.com [ambeed.com]

4. fishersci.com [fishersci.com]

5. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [4-Chloronicotinaldehyde safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038066#4-chloronicotinaldehyde-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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